2-[(4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]-N-(2,6-dimethylphenyl)acetamide

• IUPAC Name: 2-(4,8-dimethyl-2-oxochromen-7-yl)oxy-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H21NO4/c1-12-6-5-7-13(2)20(12)22-18(23)11-25-17-9-8-16-14(3)10-19(24)26-21(16)15(17)4/h5-10H,11H2,1-4H3,(H,22,23)
• InChI Key: SJDDRKRXLCVBDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)COC2=C(C3=C(C=C2)C(=CC(=O)O3)C)C
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol

Description

The compound “2-[(4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]-N-(2,6-dimethylphenyl)acetamide” is a type of coumarin derivative. Coumarins are a group of nature-occurring lactones first derived from Tonka beans in 1820. They are valuable kinds of oxygen-containing heterocycles widely found in nature, so that they have been routinely employed as herbal medicines since early ages.

Synthesis Analysis

The synthesis of coumarin systems has been considered for many organic and pharmaceutical chemists. These reported methods are carried out in the classical and non-classical conditions particularly under green condition such as using green solvent, catalyst and other procedures.

Molecular Structure Analysis

The 2H-chromene ring is essentially planar. The dihedral angle between the 2H-chromene ring and the 4-fluoro-phenyl ring is 2.17 (8)°.

Chemical Reactions Analysis

Structural insights into the selectivity of the coumarin derivatives toward huAChE were explored by molecular docking and 3D QSAR and molecular dynamics simulation for 20 ns.

Physical And Chemical Properties Analysis

The molecular weight of the compound is 262.26 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 5. The compound also has a rotatable bond count of 3. The exact mass and monoisotopic mass of the compound is 262.08412354 g/mol. The topological polar surface area of the compound is 72.8 Ų.

Mechanism of Action

Many synthetic coumarins with a type of pharmacophoric groups at C-3, C-4 and C-7 positions have been intensively screened for different biological properties. In recent years, there has been considerable amount of researches with coumarins being tested for anti-HIV, anticancer, anti-microbial, anti-tumor, antioxidant, anti-Alzheimer, anti-tuberculosis, anti-platelet activity, COX inhibitors, anti-inflammatory, anti-asthmatic, anti-viral and DNA gyrase inhibitors.

Safety and Hazards

ADMET analysis suggested that the 2- (2-oxo-2H-chromen-4-yl)acetamides showed a good pharmacokinetic profile and no hepatotoxicity.

Future Directions

These coumarin derivatives showed high potential for further development as anti-Alzheimer agents. More than 1300 coumarin derivatives have been identified, which are mainly obtained from the secondary metabolite in green plants, fungi and bacteria. This led to an incentive for researchers around the world to investigate the nature and identification of this molecule.